B-amino-4-(4-pyridinyl)-benzenepropanoic acid

• IUPAC Name: 3-amino-3-(4-pyridin-4-ylphenyl)propanoic acid
• InChI: InChI=1S/C14H14N2O2/c15-13(9-14(17)18)12-3-1-10(2-4-12)11-5-7-16-8-6-11/h1-8,13H,9,15H2,(H,17,18)
• InChI Key: JMFLDVFWDYGUIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=NC=C2)C(CC(=O)O)N
• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol

Description

B-amino-4-(4-pyridinyl)-benzenepropanoic acid, commonly known as BPPA, is a synthetic amino acid that has been extensively studied in the field of biochemistry and pharmaceuticals. BPPA is a non-proteinogenic amino acid, which means that it is not naturally occurring in proteins. It is synthesized in the laboratory through various methods and has been shown to have several potential applications.

Mechanism Of Action

The mechanism of action of BPPA is not fully understood, but it is believed to act as a competitive inhibitor of certain enzymes, particularly those involved in the metabolism of amino acids. It has also been shown to have an effect on the activity of certain ion channels, particularly those involved in the regulation of calcium ions.

Biochemical And Physiological Effects

BPPA has been shown to have several biochemical and physiological effects, including a decrease in the levels of certain amino acids, particularly tyrosine and tryptophan, in the brain. It has also been shown to have an effect on the levels of certain neurotransmitters, particularly dopamine and serotonin, which are involved in the regulation of mood and behavior.

Advantages And Limitations For Lab Experiments

BPPA has several advantages as a tool for laboratory experiments, including its synthetic nature, which allows for precise control over its structure and properties. It is also relatively stable and can be easily purified. However, it also has some limitations, including its high cost and the difficulty of synthesizing it in large quantities.

Future Directions

There are several potential future directions for the study of BPPA, including its potential use as a drug target for the treatment of various diseases, particularly those involving the regulation of amino acid metabolism and neurotransmitter signaling. It may also have potential applications in the field of materials science, particularly as a building block for the synthesis of novel materials. Further research is needed to fully understand the potential applications of BPPA and to develop new methods for its synthesis and purification.

Synthesis Methods

BPPA can be synthesized through several methods, including the Strecker synthesis, the Mannich reaction, and the Suzuki-Miyaura cross-coupling reaction. The Strecker synthesis involves the reaction of an aldehyde or ketone with ammonia and hydrogen cyanide, followed by hydrolysis to yield the desired amino acid. The Mannich reaction involves the reaction of an aldehyde or ketone with formaldehyde and ammonia or an amine, followed by acid catalysis. The Suzuki-Miyaura cross-coupling reaction involves the reaction of an aryl halide or triflate with an organoboron compound in the presence of a palladium catalyst.

Scientific Research Applications

BPPA has been extensively studied for its potential applications in the field of biochemistry and pharmaceuticals. It has been shown to have several potential uses, including as a building block for the synthesis of peptides and proteins, as a tool for studying protein-protein interactions, and as a potential drug target for the treatment of various diseases.